N-(3,4-dimethylphenyl)-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C24H29N5O3S
• Molecular Weight: 467.6 g/mol
• IUPAC Name: N-[[5-[2-(3,4-dimethylanilino)-2-oxoethyl]sulfanyl-4-ethyl-1,2,4-triazol-3-yl]methyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H29N5O3S/c1-5-29-21(14-25-22(30)13-18-7-10-20(32-4)11-8-18)27-28-24(29)33-15-23(31)26-19-9-6-16(2)17(3)12-19/h6-12H,5,13-15H2,1-4H3,(H,25,30)(H,26,31)
• InChI Key: IYJBPNPUBQIARR-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)C)C)CNC(=O)CC3=CC=C(C=C3)OC

Description

N-(3,4-dimethylphenyl)-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a chemical compound that has been widely studied in the field of scientific research. It has been found to have many potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation, oxidative stress, and cancer cell growth.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models. It has also been found to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethylphenyl)-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in lab experiments is that it has been extensively studied and has a well-established synthesis method. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for the study of N-(3,4-dimethylphenyl)-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One direction is to further investigate its potential as an anticancer agent and to determine the optimal dosage and administration route for this application. Another direction is to study its potential as an anti-inflammatory and antioxidant agent in the treatment of various diseases. Additionally, its potential as an antimicrobial agent in agriculture and industry could be explored.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 3,4-dimethylphenyl isothiocyanate with ethyl 4-ethyl-5-[(4-methoxyphenyl)acetyl]-1,2,4-triazole-3-carboxylate in the presence of a base. The resulting intermediate is then treated with N-(2-chloroacetyl) glycine to yield the final product.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been found to have many potential applications in scientific research. It has been studied for its anti-inflammatory, antioxidant, and antimicrobial properties. It has also been found to have potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.